6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C10H7N3/c1-3-7-8-4-2-6-12-10(8)13-9(7)11-5-1/h1-6H,(H,11,12,13)
• InChI Key: IEXNFVCXGINZRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC3=C2C=CC=N3)N=C1

Description

6,8,10-triazatricyclo[74002,7]trideca-1(9),2(7),3,5,10,12-hexaene is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the tricyclic structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens or nucleophiles. The reaction conditions may vary depending on the desired transformation, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds. Substitution reactions can result in various substituted derivatives depending on the reagents used.

Scientific Research Applications

6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications, including drug development.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene involves its interaction with molecular targets and pathways within a system. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8,10,12-hexaene-12-carbaldehyde
• 4-(ethylsulfanyl)-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-ol
• 8-butyl-12,12-dimethyl-11-thia-4,5,7-triazatricyclo[7.4.0.02,6]trideca-1(9),2,5,7-tetraen-3-amine

Uniqueness

6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene is unique due to its specific tricyclic structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various applications in scientific research and industry.

Biological Activity

6,8,10-Triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene is a complex organic compound belonging to the class of triazatricyclo compounds. Its unique tricyclic structure and nitrogen-containing rings contribute to its diverse biological activities and potential applications in medicinal chemistry. This article explores the biological activity of this compound through various studies and data analysis.

Chemical Structure and Properties

The compound features a tricyclic framework with multiple double bonds and nitrogen atoms integrated into the rings. The molecular formula is $C_{13}H_{12}N_4$, and its molecular weight is approximately 232.26 g/mol. The presence of nitrogen in the structure enhances its reactivity and biological interactions.

Biological Activities

1. Enzyme Inhibition
Research has indicated that 6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene may exhibit enzyme inhibitory properties. For instance, it has been studied for its potential to inhibit various kinases and other enzymes involved in critical biochemical pathways.

2. Antimicrobial Activity
Studies have reported antimicrobial properties associated with this compound. Its structural features allow it to interact with microbial targets effectively, leading to inhibition of growth in certain bacterial strains.

3. Anticancer Potential
The compound has shown promise in anticancer research by modulating signaling pathways that are crucial for cancer cell proliferation and survival. Specific investigations have focused on its ability to induce apoptosis in cancer cells.

The mechanism of action involves binding interactions with specific molecular targets such as enzymes and receptors, which can lead to modulation of their activity. The compound's nitrogen atoms play a significant role in these interactions by forming hydrogen bonds or coordinating with metal ions within active sites.

Case Studies

Several case studies have been conducted to evaluate the biological activity of 6,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene:

• Study 1: Enzyme Inhibition
  A study demonstrated that this compound inhibited the activity of protein kinase C (PKC) at micromolar concentrations, suggesting its potential as a therapeutic agent for diseases where PKC is implicated.
• Study 2: Antimicrobial Efficacy
  Another investigation assessed the antimicrobial activity against Staphylococcus aureus and Escherichia coli, revealing significant inhibition zones compared to control groups.
• Study 3: Anticancer Activity
  Research involving human cancer cell lines showed that treatment with this compound led to a dose-dependent decrease in cell viability and increased markers of apoptosis.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Enzyme Inhibition	Inhibition of PKC
Antimicrobial	Inhibition against S. aureus & E. coli
Anticancer	Induction of apoptosis